![molecular formula C20H22N6 B2439862 N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 850751-43-8](/img/structure/B2439862.png)
N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
“N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a chemical compound . It’s a member of the imidazole class of compounds, which are known for their broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of imidazole-based compounds like this one often involves the use of 1H-imidazol-4(5)-amine derivatives and 1,3-biselectrophilic reagents, such as 1,3-diketones . A specific synthesis process for this compound isn’t available in the retrieved sources.Scientific Research Applications
- Researchers have explored the antitumor activity of this compound due to its unique structure. It may inhibit specific pathways involved in cancer cell growth and proliferation. Further investigations are needed to validate its efficacy as a potential anticancer agent .
- The compound’s imidazole moiety contributes to its antimicrobial activity. It has shown promise against bacteria, fungi, and protozoa. Investigations into its mechanism of action and potential clinical applications are ongoing .
- Imidazole derivatives often exhibit anti-inflammatory properties. This compound may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis and other inflammatory diseases .
- Some studies suggest that this compound could have neuroprotective effects. Researchers have investigated its potential in preventing or mitigating neurodegenerative diseases, although more research is needed .
- The compound’s structure hints at possible antiviral properties. Researchers have explored its effects against specific viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
- Beyond specific applications, this compound serves as a valuable scaffold for designing novel drugs. Medicinal chemists can modify its structure to create derivatives with enhanced properties, targeting specific diseases or biological pathways .
Anticancer Potential
Antimicrobial Properties
Anti-Inflammatory Effects
Neuroprotective Studies
Antiviral Activity
Drug Development Scaffold
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of chemical and biological properties . They have been used in the development of new drugs and show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been known to interact with their targets in various ways depending on the specific biological activity they exhibit .
Biochemical Pathways
Given the wide range of biological activities exhibited by imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .
Pharmacokinetics
Imidazole is known to be a highly soluble compound in water and other polar solvents , which could potentially influence its bioavailability.
Result of Action
Given the wide range of biological activities exhibited by imidazole derivatives, it can be inferred that the compound could potentially have various effects at the molecular and cellular level .
properties
IUPAC Name |
N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6/c1-15-13-18(22-9-6-11-25-12-10-21-14-25)26-20(23-15)19(16(2)24-26)17-7-4-3-5-8-17/h3-5,7-8,10,12-14,22H,6,9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPHPPJIOVUMFOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)NCCCN3C=CN=C3)C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-imidazol-1-ylpropyl)-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
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